Cas no 657392-15-9 (1H-Pyrrol-1-amine, 3-nitro- (9CI);)

• Product Name: 1H-Pyrrol-1-amine, 3-nitro- (9CI)
• CAS No: 657392-15-9
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• CID: 962448
• PubChem ID: 45078769
• Update Time: 2025-04-19

1H-Pyrrol-1-amine, 3-nitro- (9CI); Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrol-1-amine,3-nitro-(9CI)
• 1H-Pyrrol-1-amine, 3-nitro-
• 657392-15-9
• DB-279627
• 1H-Pyrrol-1-amine, 3-nitro- (9CI);

• Inchi： 1S/C4H5N3O2/c5-6-2-1-4(3-6)7(8)9/h1-3H,5H2
• InChI Key： GTRAGUVALDZRLB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(C=1)N)=O

Computed Properties

• Exact Mass: 127.03825
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• PSA: 74.09